Cas no 3608-05-7 (11,13(18)-Neohopadiene)

11,13(18)-Neohopadiene structure
11,13(18)-Neohopadiene structure
Product name:11,13(18)-Neohopadiene
CAS No:3608-05-7
MF:C30H48
MW:408.702129364014
CID:2036603

11,13(18)-Neohopadiene Chemical and Physical Properties

Names and Identifiers

    • 11,13(18)-Neohopadiene
    • neohopa-11,13(18)-diene
    • neohopa-11,13(18)-ene
    • Wallichienen
    • Delta11,13(18)-Neohopadien
    • (+)-Neohopa-11,13(18)-diene
    • Inchi: InChI=1S/C30H48/c1-20(2)21-10-11-22-23-12-13-25-28(6)16-9-15-26(3,4)24(28)14-17-30(25,8)29(23,7)19-18-27(21,22)5/h12-13,20-21,24-25H,9-11,14-19H2,1-8H3
    • InChI Key: UIYGWCYYBGLGBF-UHFFFAOYSA-N
    • SMILES: CC(C)C1CCC2=C3C=CC4C5(C)CCCC(C)(C)C5CCC4(C)C3(C)CCC12C |c:6,8|

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 30
  • XLogP3: 13.092

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